2,6-Dimethoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride

• IUPAC Name: 2,6-dimethoxy-4-[(2-methylpropylamino)methyl]phenol;hydrochloride
• InChI: InChI=1S/C13H21NO3.ClH/c1-9(2)7-14-8-10-5-11(16-3)13(15)12(6-10)17-4;/h5-6,9,14-15H,7-8H2,1-4H3;1H
• InChI Key: UFCMKBKEBCTBRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1=CC(=C(C(=C1)OC)O)OC.Cl
• Molecular Formula: C13H22ClNO3
• Molecular Weight: 275.77 g/mol
• CAS No.: 1240572-95-5

Description

2,6-Dimethoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride is a useful research compound. Its molecular formula is C13H22ClNO3 and its molecular weight is 275.77 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 275.1288213 g/mol and the complexity rating of the compound is 197. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Therapeutic Roles

Phenolic compounds, such as Chlorogenic Acid (CGA), have been recognized for their significant antioxidant activity, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, anti-microbial, anti-hypertension properties, and as central nervous system stimulators. CGA's role in modulating lipid metabolism and glucose regulation suggests its potential in treating metabolic-related disorders, including cardiovascular disease, diabetes, and obesity (Naveed et al., 2018).

Environmental Behavior and Degradation

Studies on the occurrence, toxicity, and degradation of environmental contaminants such as triclosan have highlighted the persistence of phenolic compounds in various environmental compartments. These studies emphasize the need for further research on the environmental impact and degradation pathways of phenolic compounds, including potential by-products and their toxicity (Bedoux et al., 2012).

Synthetic Applications and Antioxidant Properties

Research on synthetic phenolic antioxidants (SPAs) such as 2,6-di-tert-butyl-4-methylphenol (BHT) and 2,4-di-tert-butyl-phenol (DBP) has provided insights into their environmental occurrence, human exposure, and potential toxicity. These studies suggest the need for novel SPAs with reduced toxicity and environmental impact, highlighting an area of ongoing and future research interest (Liu & Mabury, 2020).

Bioactivities of Phenolic Compounds

The bioactivities of specific phenolic compounds, such as 2,4-Di-Tert-Butylphenol and its analogs, have been reviewed, revealing their occurrence across various species and their potent toxicity. This review underscores the importance of understanding the ecological roles and potential applications of these compounds in various fields, including pharmacology and biotechnology (Zhao et al., 2020).

Interaction with Proteins and Bioavailability

The interactions between phenolic compounds and proteins, and their implications for food science and nutrition, have been explored. These interactions affect the solubility, thermal stability, and bioavailability of proteins and phenolic compounds, suggesting their significance in food processing and health-related research (Ozdal et al., 2013).